Cas no 1261027-68-2 ((1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide)

• Product Name: (1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide
• CAS No: 1261027-68-2
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 5231898
• Update Time: 2025-11-01

(1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide Chemical and Physical Properties

Names and Identifiers

• (1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide
• (Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide
• N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide
• STL073029

• Inchi： 1S/C13H15N3O2/c1-8-3-5-10(6-4-8)13-15-11(9(2)18-13)7-12(14)16-17/h3-6,17H,7H2,1-2H3,(H2,14,16)
• InChI Key： UGWAUIXNIZPIGM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=NC(C/C(=N/O)/N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on (1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide

Introduction to (1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide (CAS No. 1261027-68-2)

(1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide (CAS No. 1261027-68-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazoles and is characterized by its unique structural features, which include a hydroxyimino group and a substituted phenyl ring. The compound's molecular formula is C₁₅H₁₆N₃O₂, and it has a molecular weight of 274.30 g/mol.

The synthesis of (1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide typically involves a multi-step process, starting with the formation of the oxazole ring through the condensation of an appropriate amine and an aldehyde or ketone. Subsequent steps include the introduction of the hydroxyimino group and the substitution of the phenyl ring. The precise synthetic route can vary depending on the desired purity and yield, but common methods involve the use of catalysts such as acid or base to facilitate the reactions.

In recent years, (1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide has been studied for its potential as a therapeutic agent in various disease models. One of the most promising areas of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, leading to reduced inflammation and pain.

Beyond its anti-inflammatory properties, (1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide has also demonstrated potential as an antitumor agent. Research conducted on various cancer cell lines has indicated that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but is believed to involve the modulation of signaling pathways that control cell survival and proliferation.

In addition to its therapeutic potential, (1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide has been explored for its use in diagnostic imaging. The compound's ability to bind selectively to certain receptors or enzymes makes it a promising candidate for developing imaging agents that can help visualize specific biological processes in vivo. This application could have significant implications for early detection and monitoring of diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic properties of (1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide have also been studied extensively. Preclinical data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. However, ongoing research is necessary to optimize these properties and ensure that the compound can be safely administered to humans.

Clinical trials are currently underway to evaluate the safety and efficacy of (1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide in various therapeutic contexts. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These findings have paved the way for more advanced clinical studies to further validate the compound's therapeutic potential.

In conclusion, (1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide (CAS No. 1261027-68-2) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development as a therapeutic agent. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for advancing treatments in areas such as inflammation, cancer, and diagnostic imaging.